![molecular formula C15H20N2O7S2 B257410 Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate](/img/structure/B257410.png)
Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate, also known as EMIQ, is a chemical compound that has been extensively studied for its potential therapeutic applications. The compound is a derivative of indole, which is a naturally occurring organic compound found in plants and animals. EMIQ has been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.
Mechanism of Action
The mechanism of action of Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate is not fully understood. However, it has been suggested that the compound exerts its biological effects by inhibiting the activity of various enzymes and signaling pathways that are involved in inflammation and oxidative stress. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant defense mechanisms.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α), in vitro and in vivo. This compound has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress. In addition, this compound has been shown to reduce the expression of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation.
Advantages and Limitations for Lab Experiments
Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate has several advantages for lab experiments. The compound is stable under normal laboratory conditions and can be easily synthesized using standard organic chemistry techniques. This compound is also relatively inexpensive compared to other compounds with similar biological activities. However, there are also some limitations to using this compound in lab experiments. The compound has low solubility in water, which can make it difficult to administer in vivo. In addition, the compound has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate. One area of research is the development of novel drug delivery systems to improve the bioavailability of the compound. Another area of research is the investigation of the potential anti-cancer properties of this compound. Recent studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. Further studies are needed to elucidate the mechanism of action of this compound against cancer cells and to evaluate its potential as a cancer therapeutic. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be investigated.
Synthesis Methods
The synthesis of Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate involves several steps, including the reaction of 2-ethyl-5-nitroindole with methanesulfonamide, followed by reduction of the nitro group to an amino group using palladium on carbon catalyst and hydrogen gas. The resulting compound is then treated with methylsulfonyl chloride and triethylamine to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
Methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate has been extensively studied for its potential therapeutic applications. The compound has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, inflammatory bowel disease, and asthma. This compound has also been shown to possess antioxidant properties, which make it a potential candidate for the prevention and treatment of various oxidative stress-related diseases, such as cardiovascular disease, cancer, and neurodegenerative diseases.
properties
Molecular Formula |
C15H20N2O7S2 |
---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
methyl 2-ethyl-5-(methanesulfonamido)-6-methoxy-1-methylsulfonylindole-3-carboxylate |
InChI |
InChI=1S/C15H20N2O7S2/c1-6-11-14(15(18)24-3)9-7-10(16-25(4,19)20)13(23-2)8-12(9)17(11)26(5,21)22/h7-8,16H,6H2,1-5H3 |
InChI Key |
LXOVXAKFVCYYEH-UHFFFAOYSA-N |
SMILES |
CCC1=C(C2=CC(=C(C=C2N1S(=O)(=O)C)OC)NS(=O)(=O)C)C(=O)OC |
Canonical SMILES |
CCC1=C(C2=CC(=C(C=C2N1S(=O)(=O)C)OC)NS(=O)(=O)C)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.